Cas no 1210165-05-1 (1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea)

• Product Name: 1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea
• CAS No: 1210165-05-1
• MF: C₁₉H₁₈N₂OS
• MW: 322.424023151398
• CID: 6517765
• Update Time: 2025-05-26

1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea
• 1-benzhydryl-3-(thiophen-3-ylmethyl)urea

• Inchi： 1S/C19H18N2OS/c22-19(20-13-15-11-12-23-14-15)21-18(16-7-3-1-4-8-16)17-9-5-2-6-10-17/h1-12,14,18H,13H2,(H2,20,21,22)
• InChI Key： DZBANKXQECIPHS-UHFFFAOYSA-N
• SMILES： N(C(C1=CC=CC=C1)C1=CC=CC=C1)C(NCC1C=CSC=1)=O

Computed Properties

• Exact Mass: 322.114
• Monoisotopic Mass: 322.114
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea

Comprehensive Overview of 1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea (CAS No. 1210165-05-1)

1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea, with the CAS number 1210165-05-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This urea derivative is characterized by its unique molecular structure, which combines a diphenylmethyl group with a thiophene ring. Such structural features make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's synthetic versatility and bioactive potential have made it a subject of interest for researchers exploring small molecule therapeutics. Its thiophene moiety is particularly noteworthy, as thiophene-containing compounds are known for their diverse pharmacological activities, including anti-inflammatory and antimicrobial properties. This has led to increased searches for "thiophene-based drugs" and "urea derivatives in medicine" across scientific databases and AI-driven research tools.

In the context of green chemistry trends, 1210165-05-1 has been studied for its potential in sustainable synthesis routes. Researchers are investigating eco-friendly catalytic methods to produce such heterocyclic compounds, aligning with the global push for environmentally benign chemical processes. This aspect resonates with current searches for "green synthesis of pharmaceutical intermediates" and "catalysis in drug development".

The compound's molecular interactions have been a focal point in computational chemistry studies. With the rise of AI-assisted drug design, there's growing interest in how 1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea might interact with biological targets. This aligns with frequent queries about "molecular docking studies" and "in silico screening of bioactive compounds". The diphenylmethyl group in particular is being examined for its potential role in target binding affinity.

From a material science perspective, the thiophene-urea hybrid structure presents interesting possibilities for organic electronic materials. The compound's conjugated system and potential charge transport properties make it relevant to searches for "organic semiconductors" and "small molecule electronics". This dual applicability in both life sciences and advanced materials contributes to its growing research profile.

Quality control and analytical characterization of CAS 1210165-05-1 remain crucial topics. Modern techniques like HPLC-MS and NMR spectroscopy are essential for verifying the compound's purity and structure, addressing common search queries about "pharmaceutical compound analysis" and "chemical characterization methods". The development of robust analytical protocols for such specialty chemicals is an active area of method development.

In conclusion, 1-(diphenylmethyl)-3-(thiophen-3-yl)methylurea represents a fascinating case study in multidisciplinary chemical research. Its structural complexity and functional diversity continue to inspire investigations across medicinal chemistry, green synthesis, and materials science. As research tools become more sophisticated, particularly with advances in computational prediction and high-throughput screening, the full potential of this compound may soon be realized.